Cas no 1934536-76-1 ((6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol)

(6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol is a heterocyclic organic compound featuring a fused pyrrolopyridine core with a hydroxymethyl substituent at the 2-position and a methyl group at the 6-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its rigid scaffold enhances binding affinity in medicinal chemistry, while the hydroxymethyl group offers functionalization potential for further derivatization. The compound exhibits favorable solubility and stability under standard conditions, facilitating its use in multi-step synthetic routes. Its well-defined reactivity profile makes it a valuable building block for researchers developing kinase inhibitors or other targeted therapeutics.

(6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol structure

1934536-76-1 structure

Product Name:(6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol

CAS No:1934536-76-1

MF:C₉H₁₀N₂O

MW:162.188501834869

CID:4728147

Update Time:2025-05-20

(6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol
- FCH2496347
- AX8260243
- Inchi： 1S/C9H10N2O/c1-6-2-3-7-4-8(5-12)11-9(7)10-6/h2-4,12H,5H2,1H3,(H,10,11)
- InChI Key： FDCCFSQPPZPZOE-UHFFFAOYSA-N
- SMILES： OCC1=CC2=CC=C(C)N=C2N1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 163
Topological Polar Surface Area: 48.9

(6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029196330-1g	(6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol	1934536-76-1	95%	1g	$585.04	2023-09-02
Chemenu	CM277248-1g	(6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol	1934536-76-1	95%+	1g	$659	2023-02-17
Chemenu	CM277248-1g	(6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol	1934536-76-1	95%	1g	$659	2021-06-09

(6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol Related Literature

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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Additional information on (6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol

Introduction to (6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol (CAS No. 1934536-76-1)

The compound (6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol with CAS No. 1934536-76-1 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds known for their unique electronic properties and potential biological activities.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The methyl group substitution at the 6-position of the pyrrolopyridine ring adds a layer of complexity to its structure, potentially influencing its reactivity and selectivity in biological systems.

The synthesis of (6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol involves a multi-step process that typically begins with the preparation of the pyrrolopyridine core. Researchers have explored various methodologies, including cyclization reactions and cross-coupling techniques, to efficiently construct this complex structure. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Preclinical studies have demonstrated that (6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol exhibits potent inhibitory activity against several key enzymes involved in disease pathways, such as kinases and proteases. These findings underscore its potential as a therapeutic agent in the treatment of conditions like cancer and inflammatory diseases.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced materials for optoelectronic devices such as OLEDs (organic light-emitting diodes) and photovoltaics.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on (6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol. These studies have provided valuable insights into its electronic structure, conformational flexibility, and interaction patterns with biological targets. Such computational approaches are expected to play a pivotal role in guiding future optimization efforts aimed at enhancing its bioavailability and efficacy.

The environmental impact of synthesizing and using (6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yL)methanol has also been a topic of interest among chemists. Green chemistry principles are increasingly being incorporated into its synthesis to minimize waste generation and reduce energy consumption. For instance, solvent-free reactions and catalytic processes are being explored as sustainable alternatives to traditional methods.

In conclusion, (6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yL)methanol (CAS No. 193453678) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and computational techniques, positions it as a valuable tool for both academic research and industrial applications.